![molecular formula C14H10F3NO4S B5123460 4-({[2-(trifluoromethyl)phenyl]amino}sulfonyl)benzoic acid](/img/structure/B5123460.png)
4-({[2-(trifluoromethyl)phenyl]amino}sulfonyl)benzoic acid
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Overview
Description
4-({[2-(trifluoromethyl)phenyl]amino}sulfonyl)benzoic acid, also known as TFMSA, is a chemical compound that has gained attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in organic solvents and has a melting point of 240-243 °C. TFMSA is a sulfonamide-based compound that has been used in various fields of research, including medicinal chemistry, biochemistry, and materials science.
Mechanism of Action
The mechanism of action of 4-({[2-(trifluoromethyl)phenyl]amino}sulfonyl)benzoic acid is not fully understood, but it is believed to involve the inhibition of enzymes by binding to their active sites. The trifluoromethyl group in this compound is thought to play a key role in its inhibitory effects by enhancing the binding affinity of the compound to the enzyme.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to inhibit the activity of carbonic anhydrase, an enzyme involved in the regulation of acid-base balance in the body. This compound has also been shown to inhibit acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have various effects on the nervous system.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-({[2-(trifluoromethyl)phenyl]amino}sulfonyl)benzoic acid is its high purity and stability, which makes it a reliable compound for use in laboratory experiments. It is also relatively easy to synthesize and purify, which makes it a cost-effective option for researchers. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several potential future directions for research involving 4-({[2-(trifluoromethyl)phenyl]amino}sulfonyl)benzoic acid. One area of interest is the development of new drugs based on the inhibitory effects of this compound on enzymes such as carbonic anhydrase and acetylcholinesterase. Another area of research is the use of this compound as a building block in the synthesis of new materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Synthesis Methods
The synthesis of 4-({[2-(trifluoromethyl)phenyl]amino}sulfonyl)benzoic acid involves the reaction of 2-(trifluoromethyl)aniline with benzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place in a solvent such as dichloromethane or chloroform and is typically carried out at room temperature. The resulting product is purified by recrystallization or column chromatography.
Scientific Research Applications
4-({[2-(trifluoromethyl)phenyl]amino}sulfonyl)benzoic acid has been extensively studied for its potential applications in medicinal chemistry. It has been found to have inhibitory effects on certain enzymes, such as carbonic anhydrase and acetylcholinesterase, which are involved in various physiological processes. This compound has also been investigated for its potential use as a building block in the synthesis of new drugs and materials.
properties
IUPAC Name |
4-[[2-(trifluoromethyl)phenyl]sulfamoyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F3NO4S/c15-14(16,17)11-3-1-2-4-12(11)18-23(21,22)10-7-5-9(6-8-10)13(19)20/h1-8,18H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOYYEMJHXYSQRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)NS(=O)(=O)C2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F3NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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